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Cat. No.: B12423304 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the utilization of S62798, a potent

and selective inhibitor of activated thrombin-activatable fibrinolysis inhibitor (TAFIa), in a murine

model of pulmonary thromboembolism. The following protocols and data are compiled to assist

in the preclinical evaluation of this compound for its profibrinolytic and antithrombotic effects.

Introduction
Thromboembolic diseases, such as pulmonary embolism, are a major cause of morbidity and

mortality worldwide.[1][2][3] Enhancing endogenous fibrinolysis, the body's natural mechanism

for dissolving blood clots, represents a promising therapeutic strategy.[1][4] Thrombin-

activatable fibrinolysis inhibitor (TAFI), once activated by the thrombin-thrombomodulin

complex to TAFIa, plays a crucial role in downregulating fibrinolysis by removing C-terminal

lysine residues from fibrin, thereby reducing plasminogen activation.[1] S62798 is a novel small

molecule inhibitor of TAFIa, which has been shown to accelerate clot lysis by potentiating

endogenous fibrinolysis.[1][4] This document outlines the use of S62798 in a well-established

murine model of tissue factor-induced pulmonary thromboembolism.

Mechanism of Action
S62798 is a competitive and highly selective inhibitor of human, mouse, and rat TAFIa.[1][4] By

inhibiting TAFIa, S62798 prevents the removal of C-terminal lysine residues on the fibrin
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surface. These lysine residues are essential for the binding of plasminogen and tissue

plasminogen activator (tPA), which in turn enhances the conversion of plasminogen to plasmin.

[1] Plasmin is the key enzyme responsible for the degradation of the fibrin clot. Consequently,

inhibition of TAFIa by S62798 leads to an acceleration of fibrinolysis and clot dissolution.[1][4]
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Phase 1: Thrombus Induction

Phase 2: Treatment

Phase 3: Sample Collection

Phase 4: Analysis

Inject Human Tissue Factor (TF)
intravenously into C57Bl/6 mice

After 10 minutes, administer S62798
(or vehicle/heparin) intravenously

10 min

Anesthetize mice at 10 or 20 minutes
post-treatment

10 or 20 min

Collect lungs

Homogenize lungs

Quantify pulmonary fibrin
by ELISA

Data Analysis:
Compare fibrin deposition between

treatment and vehicle groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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